Cas no 2225177-50-2 ((5-(Aminomethyl)pyridin-3-yl)boronic acid)

• Product Name: (5-(Aminomethyl)pyridin-3-yl)boronic acid
• CAS No: 2225177-50-2
• MF: C₆H₉BN₂O₂
• MW: 151.958861112595
• CID: 4711424
• Update Time: 2023-08-16

(5-(Aminomethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(Aminomethyl)pyridin-3-yl)boronic acid

• Inchi： 1S/C6H9BN2O2/c8-2-5-1-6(7(10)11)4-9-3-5/h1,3-4,10-11H,2,8H2
• InChI Key： NKPJPLIAIHOUHV-UHFFFAOYSA-N
• SMILES： OB(C1=CN=CC(=C1)CN)O

Computed Properties

• Exact Mass: 152.0757077 g/mol
• Monoisotopic Mass: 152.0757077 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.96
• Topological Polar Surface Area: 79.4